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Compound of Interest

Compound Name: Antibacterial agent 185

Cat. No.: B12373007

For Immediate Release

A comprehensive guide validating the antibacterial efficacy of the novel synthetic antimicrobial
peptide (AMP), Antibacterial Agent 185 (also referred to as WW-158), is now available for
researchers, scientists, and drug development professionals. This guide provides a detailed
comparison of its activity against other antimicrobial peptides, supported by experimental data,
to aid in the evaluation of its therapeutic potential.

Antibacterial Agent 185 is a novel, synthetically designed antimicrobial peptide engineered for
an optimal balance of hydrophilic and hydrophobic properties. This design contributes to its
potent antimicrobial activity against a range of bacteria, including antibiotic-resistant strains.

Comparative Antibacterial Efficacy

The in vitro antibacterial activity of Antibacterial Agent 185 was evaluated against both Gram-
positive and Gram-negative bacteria and compared with Pexiganan, a well-characterized
broad-spectrum antimicrobial peptide. Minimum Inhibitory Concentration (MIC) and Minimum
Bactericidal Concentration (MBC) values were determined following standardized protocols.

Table 1: Comparative MIC and MBC Values of Antibacterial Agent 185 and Pexiganan
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Organism Antibacterial Agent 185 Pexiganan

MIC (M) MBC (uM)

Gram-Positive

Staphylococcus aureus (ATCC

25[1 25[1
29215) g s
Methicillin-Resistant S. aureus

35[1] 35[1]
(MRSA) (ATCC BAA-41)
Gram-Negative
Escherichia coli (ATCC 25922)  30[1][2] 30[1][2]
Extended-Spectrum [3-

S0[1]2] S0[1][2]

Lactamase E. coli (ESBL)

Pseudomonas aeruginosa

Note: Pexiganan data is presented as the MIC90 (MIC required to inhibit 90% of isolates)
against a broad panel of clinical isolates[3]. Direct comparison of uM and pg/mL requires
knowledge of the molecular weight of Pexiganan.

Synergistic Potential

Studies have indicated that Antibacterial Agent 185 exhibits synergistic or additive effects
when combined with conventional antibiotics. This suggests its potential utility in combination
therapies to enhance efficacy and combat drug resistance.

Mechanism of Action: A Focus on Membrane
Disruption

Antimicrobial peptides, including Antibacterial Agent 185, primarily exert their bactericidal
effects through the disruption of the bacterial cell membrane. The cationic nature of these
peptides facilitates their interaction with the negatively charged components of the bacterial
membrane, leading to pore formation and subsequent cell lysis.
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General Mechanism of Cationic Antimicrobial Peptides
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Workflow for MIC and MBC Determination

4 Preparation h

. . Serial Dilutions of
(Overnlght Bacterial CuIture) (Antimicrobial Peptide)

Standardized Inoculum
(0.5 McFarland)

Y 7
4 &ssay / )

96-Well Microtiter Plate

-

Incubation
(37°C for 18-24h)

4 Analysi )

Visual Inspection or OD Reading
for MIC Determination

Plating of Clear Wells
on Agar Plates

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Logical Flow of a Time-Kill Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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